N-[3,5-bis(trifluoromethyl)benzyl]ethylenediamine

• Molecular Formula: C11H12F6N2
• Molecular Weight: 286.22 g/mol
• IUPAC Name: N'-[[3,5-bis(trifluoromethyl)phenyl]methyl]ethane-1,2-diamine
• InChI: InChI=1S/C11H12F6N2/c12-10(13,14)8-3-7(6-19-2-1-18)4-9(5-8)11(15,16)17/h3-5,19H,1-2,6,18H2
• InChI Key: BOPDOJLGJPRXLA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CNCCN

Description

N-[3,5-bis(trifluoromethyl)benzyl]ethylenediamine is a useful research compound. Its molecular formula is C11H12F6N2 and its molecular weight is 286.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (0.15 ml) and DMF (catalytic amount) were added to a THF (5 ml) solution of 2-chloro-4-phenyl-3-pyridinecarboxylic acid (145 mg) and heated under reflux for 2 hours. The solvent was removed by distillation, and the residue was dissolved in THF (5 ml). The resulting solution was added to a mixture of N-[3,5-bis(trifluoromethyl)benzyl]-N'-tert-butoxycarbonylethylenediamine (240 mg), triethylamine (0.26 ml) and THF (10 ml), while cooling with ice, and stirred for 3 hours at room temperature. The N-[3,5-bis(trifluoromethyl)benzyl]-N'-tert-butoxycarbonylethylenediamine used herein was prepared as an oily compound, by reacting ethylenediamine with 3,5-bis(trifluoromethyl)benzyl methanesulfonate in THF to give an oily compound of N-[3,5-bis(trifluoromethyl)benzyl]ethylenediamine, followed by further reacting the compound with di-tert-butyl dicarbonate in the presence of triethylamine in THF.